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Compound of Interest

Compound Name: Tri-P-tolylamine-D21

Cat. No.: B12399653

Technical Data Sheet: Tri-p-tolylamine-d21

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data for the deuterated compound Tri-p-tolylamine-
d21. The information is compiled from chemical databases and suppliers.

Chemical Identity and Properties

Tri-p-tolylamine-d21 is the deuterated isotopologue of Tri-p-tolylamine. The following table
summarizes its key chemical identifiers and properties.

Parameter Value

Chemical Name Tri-p-tolylamine-d21
CAS Number 201944-90-3[1][2]
Molecular Formula C21D21N[1][2]
Molecular Weight 308.53 g/mol [1]

[2H]C1=C(C(=C(C(=C1C([2H])([2H])[2H])[2H])
[2H])N(C2=C(C(=C(C(=C2[2H]D)[2H])C([2H])
([2HD[2H][2H])[2H])C3=C(C(=C(C(=C3[2H])
[2ZH)C([2H])([2HD[2H])[2H])[2H])[2H]

Isomeric SMILES

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b12399653?utm_src=pdf-interest
https://www.benchchem.com/product/b12399653?utm_src=pdf-body
https://www.benchchem.com/product/b12399653?utm_src=pdf-body
https://www.benchchem.com/product/b12399653?utm_src=pdf-body
https://www.pharmaffiliates.com/en/201944-90-3-tri-p-tolylamine-d21-papst015490.html
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB4419606.htm
https://www.pharmaffiliates.com/en/201944-90-3-tri-p-tolylamine-d21-papst015490.html
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB4419606.htm
https://www.pharmaffiliates.com/en/201944-90-3-tri-p-tolylamine-d21-papst015490.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

For comparison, the non-deuterated form, Tri-p-tolylamine, has a molecular formula of C21H21N
and a molecular weight of approximately 287.40 g/mol .

Experimental Data and Protocols

Currently, publicly available literature from the initial search does not provide specific
experimental protocols or detailed biological data, such as involvement in signaling pathways,
for Tri-p-tolylamine-d21. This compound is primarily listed in chemical supplier databases.
Further in-depth literature searches beyond the scope of this initial query would be required to
ascertain its use in specific experimental contexts.

Molecular Structure and Connectivity

The following diagram illustrates the basic connectivity of the Tri-p-tolylamine core structure. In
Tri-p-tolylamine-d21, the 21 hydrogen atoms are replaced with deuterium.

Click to download full resolution via product page

Caption: Core connectivity of the Tri-p-tolylamine molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tri-P-tolylamine-D21 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399653#tri-p-tolylamine-d21-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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